Cas no 1249453-31-3 (2-chloro-4-(cyclopropylmethoxy)pyrimidine)

• Product Name: 2-chloro-4-(cyclopropylmethoxy)pyrimidine
• CAS No: 1249453-31-3
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• CID: 5558587
• Update Time: 2025-10-13

2-chloro-4-(cyclopropylmethoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-chloro-4-(cyclopropylmethoxy)-
• 2-Chloro-4-(cyclopropylmethoxy)pyrimidine
• 2-chloro-4-(cyclopropylmethoxy)pyrimidine

• Inchi： 1S/C8H9ClN2O/c9-8-10-4-3-7(11-8)12-5-6-1-2-6/h3-4,6H,1-2,5H2
• InChI Key： FCBUPMUOLFQEBM-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(OCC2CC2)=N1

Additional information on 2-chloro-4-(cyclopropylmethoxy)pyrimidine

Professional Introduction to 2-chloro-4-(cyclopropylmethoxy)pyrimidine (CAS No. 1249453-31-3)

2-chloro-4-(cyclopropylmethoxy)pyrimidine, with the CAS number 1249453-31-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This pyrimidine derivative has garnered considerable attention due to its versatile applications in the synthesis of biologically active molecules. The unique structural features of this compound, particularly the presence of a chloro substituent at the 2-position and a cyclopropylmethoxy group at the 4-position, make it a valuable intermediate in the development of novel therapeutic agents.

The< strong>pyrimidine core is a fundamental scaffold in many pharmacologically relevant molecules, including antiviral, anticancer, and antimicrobial agents. The< strong>2-chloro and< strong>cyclopropylmethoxy functional groups introduce specific chemical reactivity that allows for further derivatization, enabling the creation of complex structures with tailored biological properties. This compound has been widely explored in academic and industrial research for its potential in drug discovery.

In recent years, there has been a growing interest in< strong>pyrimidine derivatives as lead compounds for the development of new medications. The< strong>cyclopropylmethoxy group, in particular, has been shown to enhance binding affinity and metabolic stability in drug candidates. Studies have demonstrated that such modifications can significantly improve the pharmacokinetic profiles of small molecule drugs, making them more effective and safer for clinical use.

One of the most compelling aspects of< strong>2-chloro-4-(cyclopropylmethoxy)pyrimidine is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By targeting these enzymes with selective inhibitors, researchers aim to develop treatments that can modulate disease progression effectively. The< strong>chloro substituent on this compound facilitates nucleophilic substitution reactions, allowing for the introduction of diverse pharmacophores that can interact with kinase active sites.

The< strong>cyclopropylmethoxy group adds an additional layer of complexity to this molecule, contributing to its unique chemical behavior. This moiety has been found to improve solubility and reduce toxicity in drug candidates, making it an attractive feature for medicinal chemists. Furthermore, the stability provided by the cyclopropyl ring can enhance the shelf life of pharmaceutical products, ensuring consistent quality and efficacy.

Recent advances in computational chemistry have also highlighted the potential of< strong>2-chloro-4-(cyclopropylmethoxy)pyrimidine as a scaffold for virtual screening campaigns. By leveraging high-throughput virtual screening techniques, researchers can rapidly identify novel analogs with enhanced biological activity. This approach has been particularly effective in identifying inhibitors with improved selectivity profiles, minimizing off-target effects and reducing side effects.

The synthesis of< strong>2-chloro-4-(cyclopropylmethoxy)pyrimidine involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by functional group interconversions. The use of advanced catalytic systems has further refined these processes, enabling more efficient and sustainable production methods.

In conclusion, 2-chloro-4-(cyclopropylmethoxy)pyrimidine (CAS No. 1249453-31-3) is a versatile and highly valuable compound in pharmaceutical research. Its unique structural features make it an excellent candidate for the development of new drugs targeting various diseases. With ongoing advancements in synthetic methodologies and computational techniques, this compound continues to play a pivotal role in the discovery and development of innovative therapeutic agents.